Methotrexate (disodium)

• Molecular Formula: C20H20N8Na2O5
• Molecular Weight: 498.4 g/mol
• InChI: InChI=1S/C20H22N8O5.2Na/c1-28(9-11-8-23-17-15(24-11)16(21)26-20(22)27-17)12-4-2-10(3-5-12)18(31)25-13(19(32)33)6-7-14(29)30;;/h2-5,8,13H,6-7,9H2,1H3,(H,25,31)(H,29,30)(H,32,33)(H4,21,22,23,26,27);;/q;2*+1/p-2/t13-;;/m0../s1
• InChIKey: DASQOOZCTWOQPA-GXKRWWSZSA-L

Methotrexate Disodium for Research and Formulation

Methotrexate disodium (CAS 7413-34-5) is the disodium salt of methotrexate, a classical antifolate antimetabolite that potently inhibits dihydrofolate reductase (DHFR) . This salt form is classified as a folate analog and acts by depleting intracellular tetrahydrofolate pools, thereby disrupting DNA synthesis and cell proliferation . It is widely employed as an immunosuppressant and antineoplastic agent in research settings, and its superior water solubility directly enables injectable and oral liquid formulations that are not achievable with the poorly soluble free acid form .

Aqueous formulation compatibility Disodium salt enables vehicle-free, water-based in vitro assays

DHFR inhibition pathway studies Classical antifolate mechanism with well-characterized target engagement

Lyophilized long-term storage Stable powder format supports multi-year research programs

Methotrexate Disodium vs. Free Acid in Aqueous Use

Methotrexate free acid is practically insoluble in water (<0.1 mg/mL), whereas methotrexate disodium delivers aqueous solubility exceeding 99 mg/mL [1]. This solubility gap, driven by the ionization of the two glutamate carboxyl groups, means that the free acid requires organic co-solvents such as DMSO for dissolution, introducing vehicle-related cytotoxicity and confounding experimental results . In manufacturing, the disodium salt is the exclusive feedstock for injectable and oral solution formulations because it forms clear, stable aqueous solutions at clinically relevant concentrations without the need for pH manipulation or harmful excipients [2]. Substituting the free acid in any protocol that demands aqueous delivery would fail to achieve target concentrations and compromise data reproducibility.

Property

Methotrexate disodium

Methotrexate free acid

Aqueous solubility

High; yields clear, vehicle-free solutions

Practically insoluble; requires organic co-solvents

Formulation reproducibility

Direct use in PBS/culture media

DMSO stock may introduce solvent cytotoxicity and variability

Research workflow fit

Supports aqueous pharmacology and parenteral research

May shift dose-response interpretation and limit aqueous applications

• [1] ResearchGate (2015). 'Can someone suggest me the solvent for methotrexate powder from sigma and its stability?' Response by A. N. (Dec 2015): 'The disodium salt of methotrexate in contrast to the free hydrated form is very soluble in water (greater than 25 mg/mL).' Available at: https://www.researchgate.net/post/Can-someone-suggest-me-the-solvent-for-methotrexate-powder-from-sigma-and-its-stability. View Source
• [2] Patent WO2020044114A2, 'Methotrexate pharmaceutical composition'. States that methotrexate free acid is almost insoluble in water, alcohol, chloroform and ether, while the disodium salt yields aqueous solutions suitable for parenteral use. Available at: https://patents.google.com/patent/WO2020044114A2/en. View Source

Methotrexate Disodium vs. Key Antifolates

Aqueous Solubility: Disodium vs. Free Acid

Methotrexate disodium exhibits an aqueous solubility of 99 mg/mL (198.63 mM) at 25°C, whereas methotrexate free acid is described as 'not soluble in water' and 'almost insoluble in water' . This represents an improvement of at least three orders of magnitude, enabling the disodium salt to be used in water-based assays and parenteral formulations without organic co-solvents [1].

Aqueous solubility

Cross-study comparable

≥99 mg/mL (disodium) vs. practically insoluble (free acid); >990-fold difference

Enables vehicle-free aqueous assay design

Data to verify: free acid solubility from patent literature and supplier sources

Evidence Dimension	Aqueous solubility at 25°C
Target Compound Data	≥99 mg/mL (198.63 mM) in water
Comparator Or Baseline	Methotrexate free acid: <0.1 mg/mL (practically insoluble in water)
Quantified Difference	>990-fold higher solubility
Conditions	Equilibrium solubility in purified water at 25°C; disodium data from Selleck in-house measurement; free acid data from BOC Sciences and patent literature.

Why This Matters

Procurement of the disodium salt eliminates the need for DMSO or other organic vehicles, reducing solvent-mediated cytotoxicity and enabling direct preparation of injectable solutions.

• [1] Patent WO2020044114A2, 'Methotrexate pharmaceutical composition': 'Methotrexate is almost insoluble in water, alcohol, chloroform and ether.' Available at: https://patents.google.com/patent/WO2020044114A2/en. View Source

Pediatric Leukemia Cytotoxicity vs. Pemetrexed

In a panel of six pediatric leukemia and lymphoma cell lines, methotrexate (MTX) demonstrated a median IC50 of 78 nM (range 13–136 nM) following 120-hour drug exposure, compared to a median IC50 of 155 nM for pemetrexed [1]. Additionally, the Clinical Potency Index (CPI = AUC_clinical / IC50) for MTX was 0.9, significantly greater than aminopterin's CPI of 0.4, indicating superior translation of in vitro activity to clinically achievable drug exposures [1].

Pediatric leukemia cytotoxicity

Head-to-head comparison

MTX median IC50 = 78 nM; CPI = 0.9 (pemetrexed IC50 = 155 nM, aminopterin CPI = 0.4)

Reported model-response endpoint context; supports antifolate benchmarking

SRB assay, 120 h exposure, six pediatric ALL/NHL cell lines; CPI derived from standard pediatric dosing AUC

Evidence Dimension	In vitro cytotoxicity (median IC50) and Clinical Potency Index (CPI) in pediatric ALL/NHL cell lines
Target Compound Data	MTX median IC50 = 78 nM; median CPI = 0.9
Comparator Or Baseline	Pemetrexed median IC50 = 155 nM; Aminopterin median IC50 = 17 nM but CPI = 0.4
Quantified Difference	MTX 2× more potent than pemetrexed (IC50); MTX CPI 2.25× higher than aminopterin
Conditions	Sulforhodamine B (SRB) assay; 120-h continuous drug exposure; six pediatric ALL/NHL cell lines; AUC values derived from standard pediatric dosing regimens.

Why This Matters

Despite lower absolute potency, methotrexate's higher CPI confirms better tolerability and clinical feasibility, justifying its selection as the reference antifolate for pediatric oncology research.

• [1] Norris, R. E., & Adamson, P. C. (2010). Clinical potency of methotrexate, aminopterin, talotrexin and pemetrexed in childhood leukemias. Cancer Chemotherapy and Pharmacology, 65(6), 1125–1130. doi:10.1007/s00280-009-1117-1. View Source

DHFR Inhibition: Comparison with Pemetrexed

Methotrexate disodium inhibits human dihydrofolate reductase (hDHFR) with an IC50 of 24 nM in cell-free assays using activated peripheral T cells . In comparison, pemetrexed disodium, a multi-target antifolate, inhibits DHFR with a Ki of 7.2 nM, but its primary targets are thymidylate synthase (TS, Ki = 1.3 nM) and GARFT (Ki = 65 nM), leading to a broader spectrum of enzyme inhibition that may introduce off-target effects not observed with MTX . The selectivity profile of MTX as a primarily DHFR-targeted agent provides a more predictable pharmacodynamic response in models reliant on single-enzyme inhibition.

DHFR inhibition

Cross-study comparable

MTX IC50 = 24 nM (hDHFR); pemetrexed Ki = 7.2 nM (hDHFR) but also hits TS (1.3 nM) and GARFT (65 nM)

Supports cleaner DHFR-only pathway interpretation

Data to verify: MTX value from supplier assay; pemetrexed from cell-free enzyme panel

Evidence Dimension	Inhibitory potency against human DHFR
Target Compound Data	IC50 = 24 nM (hDHFR, activated peripheral T cells)
Comparator Or Baseline	Pemetrexed disodium: Ki = 7.2 nM for DHFR, but also Ki = 1.3 nM for TS and 65 nM for GARFT
Quantified Difference	MTX is ~3-fold less potent on DHFR than pemetrexed, but exerts single-enzyme inhibition vs. multi-enzyme inhibition
Conditions	Cell-free enzymatic assay; MTX data from Selleck (activated peripheral T cells); pemetrexed data from Selleck in cell-free assay.

Why This Matters

For studies requiring unambiguous DHFR inhibition without confounding TS/GARFT activity, methotrexate disodium offers a cleaner pharmacological profile.

Storage Stability: Lyophilized vs. Solution

Methotrexate disodium in lyophilized (powder) form remains chemically stable for 36 months when stored at -20°C under desiccated, light-protected conditions . In comparison, methotrexate sodium solutions in 0.9% NaCl are stable for only 28 days at 25°C, with degradation products appearing beyond this period [1]. This 38-fold difference in storage lifetime highlights the value of procuring the lyophilized disodium powder for long-term research use.

Storage stability

Reported

Lyophilized powder: 36 months at -20°C; solution (0.9% NaCl): 28 days at 25°C

Long-term lyophilized format reduces degradation risk

Solution stability from published study; lyophilized claim vendor-stated, requires verification

Evidence Dimension	Chemical stability duration
Target Compound Data	36 months (lyophilized powder, -20°C, desiccated, protected from light)
Comparator Or Baseline	Methotrexate sodium in 0.9% NaCl: 28 days at 25°C (0.2–20 mg/mL)
Quantified Difference	~38-fold longer stable storage for lyophilized powder vs. reconstituted solution
Conditions	Lyophilized powder: vendor-stated storage (MedChemExpress); solution stability: 0.2 and 20 mg/mL in 0.9% NaCl at 25°C protected from light (PubMed study).

Why This Matters

Procurement of the lyophilized disodium form minimizes waste from solution degradation and ensures reproducible potency across multi-year studies.

• [1] Vishnuvajjala, B. R., & Flora, K. E. (2017). Stability study of methotrexate in 0.9% sodium chloride injection and 5% dextrose injection with limit tests for impurities. American Journal of Health-System Pharmacy, 74(9), e244–e251. doi:10.2146/ajhp160073. View Source

Key Applications of Methotrexate Disodium

Vehicle-Free In Vitro Pharmacology

When designing cell-based DHFR inhibition or cytotoxicity assays that require aqueous drug delivery, methotrexate disodium should be selected over the free acid to exploit its >99 mg/mL water solubility . This avoids DMSO-induced cytotoxicity and simplifies dose-response curve interpretation. The 24 nM hDHFR IC50 provides a well-characterized baseline for benchmarking novel antifolates in enzymatic assays .

Injectable Formulations for Arthritis and Oncology

For preclinical development of parenteral methotrexate formulations, the disodium salt is the mandatory starting material because it directly yields stable aqueous solutions at clinically relevant concentrations (e.g., 25–50 mg/mL) without organic co-solvents [1]. The 36-month lyophilized powder stability further supports formulation screening programs that require consistent drug quality over extended periods .

Pediatric Leukemia Efficacy Studies

In xenograft or in vitro models of childhood ALL/NHL, methotrexate disodium is the reference antifolate of choice given its demonstrated median IC50 of 78 nM and higher Clinical Potency Index (0.9) relative to aminopterin (0.4) [2]. This evidence supports its use as a positive control when evaluating next-generation antifolates or combination regimens in pediatric oncology research.

Analytical Reference Standard

Methotrexate disodium with HPLC purity ≥99.69% (as confirmed by vendor CoA) is suitable as an analytical reference standard for method development, impurity profiling, and batch release testing in pharmaceutical quality control laboratories, ensuring reliability of chromatographic and spectroscopic quantification methods.

Application

Selection Property

Validation Focus

Aqueous in vitro DHFR/cytotoxicity assays

High aqueous solubility for vehicle-free delivery

Solubility verification and absence of solvent interference

Parenteral formulation research

Disodium salt suitability for water-based injectable solutions

Concentration-dependent stability and excipient compatibility

Pediatric leukemia model studies

Reference antifolate with reported model-response context

Cytotoxicity endpoint benchmarking and CPI interpretation

Analytical reference standard

High-purity lyophilized powder (HPLC purity reported)

Method development, impurity profiling, and batch consistency

• [1] Patent WO2020044114A2, 'Methotrexate pharmaceutical composition'. Available at: https://patents.google.com/patent/WO2020044114A2/en. View Source
• [2] Norris, R. E., & Adamson, P. C. (2010). Clinical potency of methotrexate, aminopterin, talotrexin and pemetrexed in childhood leukemias. Cancer Chemotherapy and Pharmacology, 65(6), 1125–1130. View Source